2,2-difluoro-3,4-dihydro-2H-1-benzopyran
Overview
Description
2,2-Difluoro-3,4-dihydro-2H-1-benzopyran (DFDHP) is a novel compound that has been studied extensively in recent years due to its interesting properties and potential applications. It is a heterocyclic compound that belongs to the class of 1,2-difluorobenzene derivatives. DFDHP has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and antifungal activities. It has also been found to possess anti-cancer, anti-diabetic, and anti-obesity properties. Furthermore, it has been used in various laboratory experiments and is being studied for possible medical applications.
Mechanism of Action
The mechanism of action of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran is not yet fully understood. However, it is believed to act by modulating the activity of various enzymes and receptors in the body. It is thought to inhibit the formation of pro-inflammatory mediators, such as prostaglandins and leukotrienes. In addition, it is believed to interfere with the activity of certain enzymes involved in the metabolism of glucose and lipids.
Biochemical and Physiological Effects
2,2-difluoro-3,4-dihydro-2H-1-benzopyran has been found to possess a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory, antioxidant, antimicrobial, and antifungal activities. Furthermore, it has been found to possess anti-cancer, anti-diabetic, and anti-obesity properties. In addition, it has been found to modulate the activity of various enzymes and receptors in the body, such as those involved in the metabolism of glucose and lipids.
Advantages and Limitations for Lab Experiments
2,2-difluoro-3,4-dihydro-2H-1-benzopyran has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Furthermore, it has a wide range of biological activities, which makes it useful for a variety of applications. However, it also has some limitations. For example, it is not water-soluble and is not very soluble in organic solvents. In addition, it is not very stable in the presence of light and heat.
Future Directions
The potential applications of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran are vast and are still being explored. Some potential future directions include:
1. Further research into the mechanism of action of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran and its effects on various enzymes and receptors.
2. Development of new synthesis methods for 2,2-difluoro-3,4-dihydro-2H-1-benzopyran.
3. Exploration of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential anti-cancer, anti-diabetic, and anti-obesity properties.
4. Investigation of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as a drug delivery system.
5. Development of new formulations of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran for various applications.
6. Investigation of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as a pesticide.
7. Exploration of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as an antioxidant.
8. Investigation of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as an antimicrobial agent.
9. Exploration of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as an antifungal agent.
10. Investigation of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as an anti-inflammatory agent.
11. Development of new methods for the detection of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran.
12. Exploration of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as a food additive.
13. Investigation of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as a cosmetic ingredient.
14. Exploration of 2,2-difluoro-3,4-dihydro-2H-1-benzopyran’s potential as a therapeutic agent.
Synthesis Methods
2,2-difluoro-3,4-dihydro-2H-1-benzopyran can be synthesized using a variety of methods. One of the most common methods is the Friedel-Crafts acylation reaction. This method involves the reaction of an acyl chloride with an aromatic compound in the presence of an acid catalyst. The reaction produces an acylated product, which is then reacted with a base to produce the desired product. Other methods include the Stille reaction, the Buchwald-Hartwig reaction, and the Suzuki-Miyaura reaction.
Scientific Research Applications
2,2-difluoro-3,4-dihydro-2H-1-benzopyran has been studied extensively in recent years due to its interesting properties and potential applications. It has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and antifungal activities. Furthermore, it has been used in various laboratory experiments and is being studied for possible medical applications. For example, it has been studied for its potential use as an anti-cancer agent, as well as for its potential to treat diabetes and obesity. In addition, 2,2-difluoro-3,4-dihydro-2H-1-benzopyran has been used in the synthesis of various other compounds, such as the anti-inflammatory drug ibuprofen.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-3,4-dihydro-2H-1-benzopyran involves the condensation of 2,2-difluoro-1-(4-methoxyphenyl)ethanone with salicylaldehyde, followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "2,2-difluoro-1-(4-methoxyphenyl)ethanone", "salicylaldehyde", "sodium borohydride", "methanol", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2,2-difluoro-1-(4-methoxyphenyl)ethanone (1.0 g, 4.5 mmol) and salicylaldehyde (0.67 g, 5.0 mmol) in methanol (20 mL) and add a few drops of sodium hydroxide solution (10%).", "Step 2: Heat the reaction mixture under reflux for 4 hours.", "Step 3: Cool the reaction mixture to room temperature and filter the resulting solid.", "Step 4: Dissolve the solid in a mixture of methanol (10 mL) and water (10 mL).", "Step 5: Add a solution of sodium borohydride (0.25 g, 6.6 mmol) in water (5 mL) dropwise to the reaction mixture with stirring.", "Step 6: Stir the reaction mixture for 2 hours at room temperature.", "Step 7: Add a few drops of acetic acid to the reaction mixture to quench the excess sodium borohydride.", "Step 8: Filter the resulting solid and wash with water.", "Step 9: Dry the product under vacuum to obtain 2,2-difluoro-3,4-dihydro-2H-1-benzopyran as a white solid (yield: 80%)." ] } | |
CAS RN |
124382-20-3 |
Product Name |
2,2-difluoro-3,4-dihydro-2H-1-benzopyran |
Molecular Formula |
C9H8F2O |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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